N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-prop-2-enylbenzenesulfonamide
• InChI: InChI=1S/C18H16ClN3O3S/c1-2-12-22(26(23,24)16-6-4-3-5-7-16)13-17-20-18(21-25-17)14-8-10-15(19)11-9-14/h2-11H,1,12-13H2
• InChI Key: GIGFGHGXQWHVGH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known for its unique chemical structure, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to the arrest of cell cycle progression and ultimately, cell death.
Biochemical and Physiological Effects:
Studies have shown that N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide in lab experiments is its potent anti-cancer activity against various types of cancer cells. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research on N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide. One of the areas of research is in the development of new drugs for the treatment of cancer. Additionally, this compound has potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand the mechanism of action and to optimize the synthesis method for this compound.
In conclusion, N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide is a promising compound for the development of new drugs for the treatment of cancer and other diseases. Its unique chemical structure and potent anti-cancer activity make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method.

Synthesis Methods

The synthesis of N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide involves the reaction of 4-chlorobenzyl chloride with sodium azide to form 4-chlorobenzyl azide. This is followed by the reaction of 4-chlorobenzyl azide with 3-allyl-1,2,4-oxadiazole-5-carbaldehyde in the presence of copper(I) iodide to form N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide.

Scientific Research Applications

N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide has been extensively studied for its potential therapeutic applications. One of the areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells.